1-Methylinosine
1-Methylinosine
1-methylinosine is inosine carrying a methyl substituent at position 1 on the hypoxanthine ring. It has a role as a metabolite. It is functionally related to an inosine.
Brand Name:
Vulcanchem
CAS No.:
2140-73-0
VCID:
VC20841427
InChI:
InChI=1S/C11H14N4O5/c1-14-3-13-9-6(10(14)19)12-4-15(9)11-8(18)7(17)5(2-16)20-11/h3-5,7-8,11,16-18H,2H2,1H3/t5-,7-,8-,11-/m1/s1
SMILES:
CN1C=NC2=C(C1=O)N=CN2C3C(C(C(O3)CO)O)O
Molecular Formula:
C11H14N4O5
Molecular Weight:
282.25 g/mol
1-Methylinosine
CAS No.: 2140-73-0
Cat. No.: VC20841427
Molecular Formula: C11H14N4O5
Molecular Weight: 282.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-methylinosine is inosine carrying a methyl substituent at position 1 on the hypoxanthine ring. It has a role as a metabolite. It is functionally related to an inosine. |
|---|---|
| CAS No. | 2140-73-0 |
| Molecular Formula | C11H14N4O5 |
| Molecular Weight | 282.25 g/mol |
| IUPAC Name | 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-methylpurin-6-one |
| Standard InChI | InChI=1S/C11H14N4O5/c1-14-3-13-9-6(10(14)19)12-4-15(9)11-8(18)7(17)5(2-16)20-11/h3-5,7-8,11,16-18H,2H2,1H3/t5-,7-,8-,11-/m1/s1 |
| Standard InChI Key | WJNGQIYEQLPJMN-IOSLPCCCSA-N |
| Isomeric SMILES | CN1C=NC2=C(C1=O)N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O |
| SMILES | CN1C=NC2=C(C1=O)N=CN2C3C(C(C(O3)CO)O)O |
| Canonical SMILES | CN1C=NC2=C(C1=O)N=CN2C3C(C(C(O3)CO)O)O |
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